N-(4-methylthiazol-2-yl)-2-(2-(pyridin-4-yl)-1H-benzo[d]imidazol-1-yl)acetamide

• IUPAC Name: N-(4-methyl-1,3-thiazol-2-yl)-2-(2-pyridin-4-ylbenzimidazol-1-yl)acetamide
• InChI: InChI=1S/C18H15N5OS/c1-12-11-25-18(20-12)22-16(24)10-23-15-5-3-2-4-14(15)21-17(23)13-6-8-19-9-7-13/h2-9,11H,10H2,1H3,(H,20,22,24)
• InChI Key: RNVJNJXUAVOVJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CN2C3=CC=CC=C3N=C2C4=CC=NC=C4
• Molecular Formula: C18H15N5OS
• Molecular Weight: 349.4 g/mol

Description

N-(4-methylthiazol-2-yl)-2-(2-(pyridin-4-yl)-1H-benzo[d]imidazol-1-yl)acetamide, also known as MTA, is a chemical compound that has been widely used in scientific research. MTA is a small molecule that has shown promising results in various fields of research, including cancer, inflammation, and infectious diseases.

Scientific Research Applications

Discovery of Acyl-CoA:Cholesterol O-Acyltransferase-1 Inhibitors

A related compound, identified as K-604, was discovered as an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT-1), showing significant selectivity over ACAT-2. The molecular design improvements led to enhanced aqueous solubility and oral absorption, indicating its potential utility in treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Heterocyclic Synthesis for Insecticidal Applications

Another study explored the synthesis of various heterocycles incorporating a thiadiazole moiety, using a versatile precursor for the development of compounds assessed as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This highlights the potential of such chemical frameworks in agricultural pest management (Fadda et al., 2017).

Development of Radioligands for Peripheral Benzodiazepine Receptors

Research into the synthesis of substituted imidazo[1,2-α]pyridines as potential probes for peripheral benzodiazepine receptors using SPECT imaging technology has been conducted. This work aimed at developing high-affinity and selective ligands for diagnostic applications, demonstrating the versatility of these chemical structures in biomedical research (Katsifis et al., 2000).

Investigation into Histamine H2-Receptor Antagonists

Imidazo[1,2-a]pyridinylalkylbenzoxazole derivatives were synthesized and tested for their histamine H2-receptor antagonist, gastric antisecretory, and antiulcer activities. This study illustrates the potential of structurally similar compounds in developing new therapeutic agents for gastrointestinal disorders (Katsura et al., 1992).

Synthesis and Antimicrobial Activity of Sulphonamide Derivatives

A study on the reactivity of bromo-N-(phenylsulfonyl)acetamide derivatives towards nitrogen-based nucleophiles resulted in compounds displaying good antimicrobial activity. This emphasizes the role of such chemical entities in the development of new antimicrobial agents (Fahim & Ismael, 2019).